Cas no 2094496-03-2 (N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 2094496-03-2
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5977864
• PubChem ID: 126837494
• Update Time: 2025-05-22

N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-(thiophen-2-ylmethyl)acetamide
• 2094496-03-2
• N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide
• EN300-26593418
• AKOS033983998
• Z2695600762

• Inchi： 1S/C17H18N2O3S/c1-18(11-15-3-2-10-23-15)17(21)12-22-14-6-4-13(5-7-14)19-9-8-16(19)20/h2-7,10H,8-9,11-12H2,1H3
• InChI Key： HLMREHTYRAHSJH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C)C(COC1C=CC(=CC=1)N1C(CC1)=O)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.1Ų

Additional information on N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide

Comprehensive Overview of N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 2094496-03-2)

The compound N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 2094496-03-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its intricate azetidinone and thiophene moieties, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and bioactivity profiles, which could pave the way for novel therapeutic agents.

One of the key structural features of N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide is the presence of a 2-oxoazetidin-1-yl group, which is known for its role in enhancing molecular stability and binding affinity to biological targets. The incorporation of a thiophene ring further diversifies its chemical reactivity, making it a promising candidate for structure-activity relationship (SAR) studies. These characteristics align with current trends in small-molecule drug design, where researchers prioritize compounds with multifunctional scaffolds.

In the context of drug discovery, CAS No. 2094496-03-2 has been investigated for its potential interactions with enzyme targets and receptor proteins. Recent studies suggest that derivatives of this compound may exhibit selective inhibition properties, which are highly sought after in the development of precision medicines. This aligns with the growing demand for targeted therapies in oncology, neurology, and immunology—areas where personalized treatment approaches are gaining traction.

The synthesis of N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide involves multi-step organic reactions, often leveraging amide coupling and etherification techniques. Optimizing its yield and purity remains a focus for chemists, especially in light of the increasing emphasis on green chemistry and sustainable synthesis practices. These efforts are critical to reducing environmental impact while maintaining cost-efficiency in large-scale production.

From a commercial perspective, CAS No. 2094496-03-2 is part of a broader category of high-value intermediates used in pharmaceutical manufacturing. Its potential applications span preclinical research, lead optimization, and even formulation development. As the industry shifts toward AI-driven drug discovery, compounds like this are increasingly analyzed using computational models to predict their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

Given the rising interest in heterocyclic compounds, N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide is also being studied for its potential in material science applications. Its electron-rich structure could contribute to advancements in organic electronics or catalysis, further expanding its utility beyond traditional biomedical research.

In summary, N-methyl-2-[4-(2-oxoazetidin-1-yl)phenoxy]-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 2094496-03-2) represents a versatile and scientifically intriguing compound with broad implications across multiple disciplines. Its continued exploration underscores the importance of innovative chemical entities in addressing unmet medical and technological challenges.